Cas no 104704-40-7 (4-\u200bBromo-\u200b1-\u200bmethylisoquinoline)

• Product Name: 4-\u200bBromo-\u200b1-\u200bmethylisoquinoline
• CAS No: 104704-40-7
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD11506150
• CID: 2118528
• PubChem ID: 613570
• Update Time: 2025-05-27

4-\u200bBromo-\u200b1-\u200bmethylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-methyl-isoquinoline
• 4-Bromo-1-methylisoquinoline
• Isoquinoline,4-bromo-1-methyl
• QC-9385
• Isoquinoline, 4-bromo-1-methyl-
• AK162343
• 4-Bromo-1-methylisoquinoline #
• IXDMPRODBWENBR-UHFFFAOYSA-N
• 2678AJ
• FCH1404225
• AX8265683
• DS-7770
• DTXSID60346613
• AKOS024463825
• MFCD11506150
• EN300-305695
• Y10583
• DB-059179
• 4-?Bromo-?1-?methylisoquinoline
• 104704-40-7
• SB30368
• SCHEMBL2345378
• 4-\u200bBromo-\u200b1-\u200bmethylisoquinoline

• MDL： MFCD11506150
• Inchi： 1S/C10H8BrN/c1-7-8-4-2-3-5-9(8)10(11)6-12-7/h2-6H,1H3
• InChI Key： IXDMPRODBWENBR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 220.98400
• Monoisotopic Mass: 220.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.2

Experimental Properties

• Boiling Point: 304.4±22.0°C at 760 mmHg
• PSA: 12.89000
• LogP: 3.30570

4-\u200bBromo-\u200b1-\u200bmethylisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C